Cas no 60866-60-6 (3-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)propanenitrile)

• Product Name: 3-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)propanenitrile
• CAS No: 60866-60-6
• MF: C₇H₁₀N₄
• MW: 150.1811003685
• MDL: MFCD14630742
• CID: 4715569
• Update Time: 2025-06-15

3-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)propanenitrile
• 3-(dimethyl-1,2,4-triazol-1-yl)propanenitrile
• 3-(dimethyl-1H-1,2,4-triazol-1-yl)propanenitrile
• 1H-1,2,4-triazole-1-propanenitrile, 3,5-dimethyl-
• 3-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)-propanenitrile
• 3-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)propanenitrile

• MDL： MFCD14630742
• Inchi： 1S/C7H10N4/c1-6-9-7(2)11(10-6)5-3-4-8/h3,5H2,1-2H3
• InChI Key： TYBLNWJCFRAZAB-UHFFFAOYSA-N
• SMILES： N1(C(C)=NC(C)=N1)CCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 171
• Topological Polar Surface Area: 54.5

Additional information on 3-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)propanenitrile

Research Briefing on 3-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)propanenitrile (CAS: 60866-60-6)

3-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)propanenitrile (CAS: 60866-60-6) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest studies and advancements related to this compound, highlighting its synthesis, biological activities, and potential therapeutic uses.

Recent studies have focused on the synthesis and optimization of 3-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)propanenitrile, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize the compound and confirm its structural integrity. These efforts are crucial for ensuring the reproducibility and scalability of the synthesis process, which is essential for further pharmacological evaluations.

In terms of biological activity, preliminary research suggests that 3-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)propanenitrile exhibits promising inhibitory effects against certain enzymes and receptors implicated in various diseases. For instance, in vitro studies have demonstrated its potential as a modulator of key signaling pathways, making it a candidate for the development of novel therapeutics. However, detailed mechanistic studies and in vivo evaluations are still required to fully elucidate its pharmacological profile and therapeutic potential.

One of the most notable applications of this compound is in the field of oncology. Recent findings indicate that 3-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)propanenitrile may act as a selective inhibitor of certain kinases involved in cancer cell proliferation. These findings are supported by molecular docking studies, which suggest high binding affinity and specificity for the target enzymes. Further research is underway to explore its efficacy in animal models and to assess its safety profile.

Beyond oncology, there is growing interest in the potential use of this compound in the treatment of infectious diseases. Some studies have reported its antimicrobial activity against a range of pathogens, including drug-resistant strains. This opens up new avenues for the development of antimicrobial agents, particularly in the face of rising antibiotic resistance. However, comprehensive studies are needed to validate these findings and to optimize the compound's pharmacokinetic properties.

In conclusion, 3-(3,5-Dimethyl-1H-1,2,4-triazol-1-yl)propanenitrile (CAS: 60866-60-6) represents a promising scaffold for drug discovery, with potential applications in multiple therapeutic areas. While significant progress has been made in understanding its synthesis and biological activities, further research is essential to fully exploit its therapeutic potential. Future studies should focus on mechanistic investigations, in vivo efficacy, and safety assessments to pave the way for clinical development.